![molecular formula C22H13F3O6S B2636637 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate CAS No. 308299-72-1](/img/structure/B2636637.png)
3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate
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Description
3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate is a useful research compound. Its molecular formula is C22H13F3O6S and its molecular weight is 462.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactions
- Synthesis Techniques : A study by Pimenova et al. (2003) details the synthesis of related compounds through reactions involving pentafluoroacetophenone and dimethyl oxalate, leading to the formation of derivatives like 5,6,8-trifluoro-7-methoxy-4-oxo-4H-chromene-2-carboxylic acid methyl ester (Pimenova et al., 2003).
- Reactions with Other Compounds : Research by Budzisz et al. (2004) explored the reaction of 4-oxo-4H-chromones with N-methylhydrazine, leading to the formation of pyrazole ligands, which were then used in complexes with platinum(II) and palladium(II) metal ions (Budzisz et al., 2004).
Chemical Properties and Applications
- Polyfunctionalized Chromenes : Wen et al. (2012) describe a method for preparing derivatives of methyl 4-oxo-2-(trifluoromethyl)-chromene-3-carboxylate, highlighting their utility in creating multifunctional benzoxepins (Wen et al., 2012).
- Photo-reorganization and Synthesis of Pentacyclics : Dalal et al. (2017) investigated the photo-reorganization of related compounds, leading to the synthesis of angular pentacyclic derivatives, demonstrating a green and convenient method for creating such structures (Dalal et al., 2017).
Biological and Pharmacological Potential
- Antimicrobial and Antioxidant Activities : Behrami and Dobroshi (2019) synthesized derivatives of 4-hydroxy-chromen-2-one, reporting significant antibacterial and antioxidant activities, indicating potential pharmaceutical applications (Behrami & Dobroshi, 2019).
- Anticancer Properties : Ali et al. (2021) developed novel derivatives with anticancer potential, highlighting their effectiveness against various cancer cell lines (Ali et al., 2021).
Properties
IUPAC Name |
[3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)chromen-7-yl] thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H13F3O6S/c1-28-12-4-6-13(7-5-12)29-19-18(26)15-9-8-14(30-21(27)17-3-2-10-32-17)11-16(15)31-20(19)22(23,24)25/h2-11H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUQWCSRXNNBCBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OC(=O)C4=CC=CS4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H13F3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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